Cas no 1172822-82-0 (3-(4-bromophenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,2,4-oxadiazole)

• Product Name: 3-(4-bromophenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,2,4-oxadiazole
• CAS No: 1172822-82-0
• MF: C₁₈H₁₃BrN₄O₂
• MW: 397.225422620773
• CID: 5389616
• Update Time: 2025-09-27

3-(4-bromophenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• MJUZZJJINMPSEM-UHFFFAOYSA-N
• 3-(4-bromophenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,2,4-oxadiazole

• Inchi： 1S/C18H13BrN4O2/c1-24-14-8-4-11(5-9-14)16-15(10-20-22-16)18-21-17(23-25-18)12-2-6-13(19)7-3-12/h2-10H,1H3,(H,21,23)/b18-15-
• InChI Key： GBVGASBZSQHZSF-SDXDJHTJSA-N
• SMILES： O1/C(=C2/C=NN=C/2C2=CC=C(OC)C=C2)/N=C(C2=CC=C(Br)C=C2)N1

Computed Properties

• Exact Mass: 396.022
• Monoisotopic Mass: 396.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-bromophenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,2,4-oxadiazole

Comprehensive Overview of 3-(4-bromophenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,2,4-oxadiazole (CAS No. 1172822-82-0)

The compound 3-(4-bromophenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,2,4-oxadiazole (CAS No. 1172822-82-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to a 4-bromophenyl group and a 4-methoxyphenyl-substituted pyrazole, makes it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications as a kinase inhibitor or fluorescent probe due to its electron-rich aromatic system.

In recent years, the demand for heterocyclic compounds like 3-(4-bromophenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,2,4-oxadiazole has surged, driven by their role in developing targeted therapies and organic electronic devices. The presence of both bromo and methoxy substituents allows for further functionalization via cross-coupling reactions, a feature highly valued in medicinal chemistry. Computational studies suggest this compound may exhibit interesting photophysical properties, making it relevant to the growing field of organic light-emitting diodes (OLEDs).

The synthesis of CAS 1172822-82-0 typically involves cyclization reactions between appropriate precursors under controlled conditions. Analytical characterization through NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity. Stability studies indicate the compound remains robust under ambient conditions, though protection from prolonged light exposure is recommended due to the photosensitive bromoarene moiety.

Current research trends highlight this compound's potential in addressing age-related diseases, with preliminary studies suggesting modulation of cellular signaling pathways. Its structure-activity relationship (SAR) is being actively investigated to optimize biological activity while minimizing off-target effects. The scientific community particularly values its balanced lipophilicity profile, which may enhance blood-brain barrier penetration for central nervous system (CNS) applications.

From a commercial perspective, 3-(4-bromophenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,2,4-oxadiazole serves as a valuable building block for combinatorial chemistry libraries. Suppliers typically provide it at high purity grades (>95%) for research use, with strict quality control measures ensuring batch-to-batch consistency. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications.

The compound's relevance to green chemistry initiatives has emerged as an important discussion point. Researchers are exploring solvent-free synthesis routes and catalytic systems to improve the atom economy of its production. These efforts align with growing industry demands for sustainable chemical processes without compromising molecular complexity.

Patent landscape analysis reveals increasing intellectual property activity surrounding 1,2,4-oxadiazole derivatives, with CAS 1172822-82-0 appearing in several applications for therapeutic agents and electronic materials. This reflects the compound's dual importance in life sciences and advanced materials sectors. Academic publications continue to uncover novel properties, suggesting this molecule may have untapped potential in bioimaging and molecular sensing applications.

For researchers considering 3-(4-bromophenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,2,4-oxadiazole in their work, thorough literature review of recent structure-based drug design papers is recommended. The compound's crystallographic data (available in several databases) provides valuable insights for molecular docking studies. As with all research chemicals, verification of supplier credentials and analytical certificates remains essential before experimental use.